Cas no 1805132-84-6 (6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1805132-84-6
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4840449
• Update Time: 2025-08-05

6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H7F3N2O6/c1-19-5-2-4(3-6(15)16)7(20-9(10,11)12)8(13-5)14(17)18/h2H,3H2,1H3,(H,15,16)
• InChI Key： PSGBQWKFORFDNP-UHFFFAOYSA-N
• SMILES： FC(OC1C([N+](=O)[O-])=NC(=CC=1CC(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2
• Topological Polar Surface Area: 115

Additional information on 6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid

6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805132-84-6)

The compound 6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805132-84-6) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring substituted with methoxy, nitro, and trifluoromethoxy groups, along with an acetic acid moiety. The combination of these functional groups makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the nitro group, for instance, is known to enhance the bioactivity of molecules by increasing their electron-withdrawing properties, which can improve their binding affinity to target proteins. Similarly, the trifluoromethoxy group contributes to the molecule's stability and lipophilicity, making it more suitable for pharmacological applications. These findings underscore the potential of 6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine derivatives in the design of new therapeutic agents.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The starting material typically involves a pyridine derivative, which undergoes nitration, methylation, and trifluoromethylation steps to introduce the desired substituents. The final step involves the introduction of the acetic acid group, which can be achieved through various methods such as oxidation or ester hydrolysis. Recent advancements in catalytic methods have made these transformations more efficient and environmentally friendly.

The application of 6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine derivatives extends beyond pharmacology into materials science and agrochemicals. For instance, its ability to act as an electron-deficient aromatic system makes it a promising candidate for use in semiconducting materials. Additionally, its potential as a herbicide or insecticide has been explored in recent agricultural studies, where it has shown selectivity towards certain pest species without adversely affecting non-target organisms.

From a safety standpoint, thorough toxicological evaluations are essential before any large-scale application of this compound. While preliminary data suggest that it has low acute toxicity, long-term studies are required to assess its potential for chronic effects or bioaccumulation in ecosystems. Regulatory agencies have emphasized the importance of such assessments to ensure that any commercial use aligns with environmental protection standards.

In conclusion, 6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1805132-84-6) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in modern chemistry and pharmacology. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing scientific innovation.